(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH

• CAS: 1926163-39-4
• Molecular Formula: C59H84N18O14
• Molecular Weight: 1269.4 g/mol
• InChI: InChI=1S/C59H84N18O14/c1-31(2)22-40(49(82)68-39(12-8-20-64-57(60)61)56(89)77-21-9-13-46(77)55(88)75-76-58(62)90)69-54(87)45(29-91-59(3,4)5)74-50(83)41(23-32-14-16-35(79)17-15-32)70-53(86)44(28-78)73-51(84)42(24-33-26-65-37-11-7-6-10-36(33)37)71-52(85)43(25-34-27-63-30-66-34)72-48(81)38-18-19-47(80)67-38/h6-7,10-11,14-17,26-27,30-31,38-46,65,78-79H,8-9,12-13,18-25,28-29H2,1-5H3,(H,63,66)(H,67,80)(H,68,82)(H,69,87)(H,70,86)(H,71,85)(H,72,81)(H,73,84)(H,74,83)(H,75,88)(H4,60,61,64)(H3,62,76,90)/t38-,39-,40-,41-,42-,43-,44+,45+,46-/m0/s1
• InChIKey: BLCLNMBMMGCOAS-AGWWGSAASA-N

(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH: Goserelin Impurity Reference Standard

(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH (CAS 1926163-39-4) is a synthetic decapeptide analogue of luteinizing hormone-releasing hormone (LHRH) characterized by D-Ser substitutions at positions 4 and 6 (with the 6-position Ser bearing a tert-butyl protecting group) and an Azagly moiety at position 10 . The compound is formally recognized in regulatory monographs as Goserelin EP Impurity A and Goserelin Related Compound A (also termed [4-D-Serine]goserelin), distinguishing it from the therapeutically active goserelin molecule . Its primary industrial and scientific utility lies in its role as a highly characterized reference material for analytical method development, method validation, and quality control release testing of goserelin active pharmaceutical ingredient (API) and finished drug products, rather than as an end-use therapeutic agent [1].

Impurity reference standard for Goserelin quality control

Designated as EP Impurity A and USP Related Compound A

Supports analytical method validation and compendial testing workflows

• [1] ChemWhat. Goserelin EP Impurity A CAS#: 1926163-39-4. View Source

(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH vs. Generic LHRH Analogs

The procurement of (D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH is not interchangeable with general-purpose LHRH research peptides or even with the parent drug goserelin. Its precise structural identity as [4-D-Serine]goserelin imparts a unique chromatographic retention profile, solubility, and mass spectral signature that are formally codified in the European Pharmacopoeia (EP) and United States Pharmacopeia (USP) monographs for goserelin [1]. Generic substitution with compounds lacking this exact stereochemistry and protecting group pattern will result in different relative retention times (RRTs) and response factors, invalidating compendial system suitability tests and causing failure in analytical method transfers, forced degradation studies, or Abbreviated New Drug Application (ANDA) impurity profiling [2]. The compound's value proposition is therefore contingent on its certified identity and purity as a regulatory-defined impurity marker, which cannot be met by a functionally analogous but structurally distinct LHRH agonist .

Analytical specificity Generic LHRH analogs lack the defined chromatographic retention time and relative retention time required for impurity peak identification; substitution may lead to co-elution or misidentification.

Structural mismatch Other LHRH analogs do not carry the precise D-Ser4, D-Ser(tBu)6, and Azagly10 modifications; mass spectrometric fingerprint and chemical reactivity may differ, compromising identity confirmation.

Regulatory expectation Only this compound is named in the EP and USP Goserelin monographs as the impurity to be controlled; use of an unlisted analog may not satisfy compendial compliance review requirements.

• [1] Veeprho. Goserelin EP Impurity A (Free Base) | CAS 1926163-39-4. 2025. View Source
• [2] SynZeal. Goserelin EP Impurity A | 1926163-39-4. View Source

(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH Differentiation Evidence

Separation from Goserelin API

This compound is unequivocally designated as Goserelin EP Impurity A in the European Pharmacopoeia and Goserelin Related Compound A in the USP, corresponding to the [4-D-Serine]goserelin structural variant . While goserelin (CAS 65807-02-5) is the active pharmaceutical ingredient with a defined L-Ser at position 4, this compound differs by a single stereochemical inversion to D-Ser at position 4, which alters its chromatographic behavior and is the basis for its inclusion as a specified impurity in regulatory monographs [1].

Chromatographic resolution

Class-level

Baseline separation from Goserelin API with distinct Retention Time and Relative Retention Time under pharmacopeial RP-HPLC conditions

Supports impurity peak identification in QC release methods

Resolution verified per EP/USP monograph system suitability criteria

Evidence Dimension	Regulatory Designation / Structural Identity
Target Compound Data	Goserelin EP Impurity A; [4-D-Serine]goserelin; Sequence: Pyr-His-Trp-D-Ser-Tyr-D-Ser(tBu)-Leu-Arg-Pro-Azagly-NH2
Comparator Or Baseline	Goserelin (Parent Drug): Sequence Pyr-His-Trp-Ser-Tyr-D-Ser(tBu)-Leu-Arg-Pro-Azagly-NH2
Quantified Difference	Stereochemical inversion from L-Ser to D-Ser at position 4
Conditions	As defined in European Pharmacopoeia (EP) and United States Pharmacopeia (USP) monographs for Goserelin

Why This Matters

For pharmaceutical quality control (QC) and ANDA submissions, using the exact USP/EP-designated impurity reference standard is mandatory for method validation and demonstrating product purity; a generic LHRH peptide will not satisfy this regulatory requirement.

• [1] Veeprho. Goserelin EP Impurity A (Free Base) | CAS 1926163-39-4. 2025. View Source

Structural Differences vs. Native LHRH

As a process-related impurity, (D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH exhibits a distinct relative retention time (RRT) compared to the goserelin parent peak when analyzed under compendial HPLC conditions [1]. While the exact RRT value is system- and column-dependent, its presence as a resolved peak is essential for establishing system suitability criteria in official monographs. In contrast, the parent drug goserelin is defined with an RRT of 1.0, and this impurity A peak must be clearly resolved from it [2].

Mass and sequence identity

Class-level

Molecular weight ~1269.4 Da; approximately 86.4 Da higher than native LHRH (1182.3 Da). Three distinct point modifications from the native decapeptide sequence

Supports mass-spectrometric identity confirmation

ESI-MS or MALDI-TOF fingerprint differentiates from all other LHRH analogs

Evidence Dimension	Chromatographic Behavior (Relative Retention Time)
Target Compound Data	Peak resolved from goserelin parent; used as a marker for impurity A
Comparator Or Baseline	Goserelin (Parent Drug) RRT = 1.0
Quantified Difference	Resolved peak with distinct RRT (value system-dependent, but separation is required per monograph)
Conditions	HPLC conditions as specified in EP/USP Goserelin monographs

Why This Matters

Procurement of this specific compound enables the verification of chromatographic resolution between the API and its key impurity, a critical parameter for passing system suitability tests and ensuring accurate quantification of goserelin purity in QC release.

• [1] Veeprho. Goserelin Impurities and Related Compounds. 2025. View Source
• [2] SynZeal. Goserelin EP Impurity A | 1926163-39-4. View Source

Official Impurity Standard Designation

When sourced from a pharmacopeial authority like USP, (D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH is provided as a Reference Standard with a certified purity assignment and a traceable Certificate of Analysis (CoA) . This is in stark contrast to generic research-grade LHRH analogs, which typically offer only a vendor-provided purity statement (e.g., ≥98% by HPLC) without the rigorous, multi-laboratory collaborative testing and stability monitoring required for a primary reference standard . The USP standard for Goserelin Related Compound A (10 mg) is priced at $1,087.00, reflecting the extensive characterization and documentation provided .

Pharmacopeial designation

Class-level

Officially listed as EP Impurity A and USP Goserelin Related Compound A with defined acceptance criteria in the respective monographs

Supports compendial method compliance review

Named impurity; distinct from unspecified impurity peaks in the monograph

Evidence Dimension	Quality and Documentation Level
Target Compound Data	USP Reference Standard: Certified purity, traceable CoA, established shelf-life, compendial recognition
Comparator Or Baseline	Generic Research-Grade (D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH: Vendor-stated purity (e.g., ≥98% HPLC), basic CoA
Quantified Difference	Qualitative difference in regulatory acceptance and documentation rigor; USP standard cost: $1,087.00 (10 mg)
Conditions	Procurement for GMP/GLP analytical laboratory use

Why This Matters

For laboratories operating under GMP/GLP or submitting data to regulatory agencies (FDA, EMA), the use of a pharmacopeial reference standard is a compliance expectation. The investment in a USP-certified material directly mitigates the risk of method validation rejection and ensures the legal defensibility of analytical results.

Long-Term Stability and Storage

The compound incorporates three key structural modifications relative to native LHRH: D-Ser4, D-Ser(tBu)6, and Azagly10. The Azagly10 moiety is well-documented to confer resistance to C-terminal enzymatic degradation in vivo compared to the native Gly10 amide [1]. Furthermore, D-amino acid substitutions at positions 4 and 6 are known to alter the susceptibility of LHRH analogs to peptidase cleavage, as demonstrated in studies showing that [D-Ser4, D-Trp6]LHRH is not cleaved by brush border membrane peptidases, in contrast to native sequences [2]. While direct comparative degradation data for this specific compound is limited, these class-level inferences suggest it possesses a stability profile that distinguishes it from non-Azagly and non-D-substituted analogs, which is a critical factor in its utility as a stable impurity marker during forced degradation studies.

Reference standard stability

Data to verify

Reported stability: 3 years at -20°C; 2 years at 4°C as lyophilized powder in sealed vial, protected from light and moisture

Supports procurement and inventory planning

Vendor-reported data; confirm stability per received Certificate of Analysis

Evidence Dimension	Predicted Metabolic Stability
Target Compound Data	Contains Azagly10 moiety, D-Ser4, and D-Ser(tBu)6; inferred to have enhanced resistance to C-terminal and endopeptidase degradation
Comparator Or Baseline	Native LHRH (Gly10-NH2, L-Ser4, L-Gly6)
Quantified Difference	Qualitative inference based on class-level studies of Azagly10 and D-amino acid substitutions in LHRH analogs
Conditions	Based on literature reports of Azagly10 and D-amino acid containing LHRH analog stability

Why This Matters

The enhanced stability profile supports the compound's use as a reliable impurity marker in long-term stability studies and forced degradation experiments, as it is less likely to degrade further during the analytical workflow, ensuring accurate quantification of impurity formation from the parent drug goserelin.

• [1] Ho, T. L., Nestor, J. J., & Vickery, B. H. (1982). Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B, 37(8), 1019-1025. View Source
• [2] Carone, F. A., et al. (1987). Effects of D-amino acid substituents on degradation of LHRH analogues by proximal tubule. Peptides, 8(5), 855-861. View Source

(D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH Application Scenarios

ANDA Method Development & Validation

This compound is the definitive reference material for establishing a robust HPLC or UPLC method for the detection and quantification of Goserelin EP Impurity A. It is used to determine relative retention times (RRTs), relative response factors (RRFs), and to spike goserelin API samples for accuracy and precision studies during method validation, as required by ICH Q2(R1) guidelines . The use of the correct impurity standard, with its unique D-Ser4 stereochemistry, is essential to demonstrate the specificity of the analytical method and to ensure the impurity peak is correctly identified and resolved from the parent drug and other potential impurities [1].

QC Batch Release & Stability Testing

In a GMP pharmaceutical manufacturing environment, (D-Ser4,D-Ser(tBu)6,Azagly10)-LHRH serves as a working standard or system suitability standard for the routine QC release of goserelin batches. By injecting this known impurity standard, analysts can confirm system performance (e.g., resolution between goserelin and Impurity A peaks) and accurately quantify any Impurity A present in the manufactured lot against the USP/EP-specified acceptance limit . This is a mandatory step to ensure each batch of goserelin meets its regulatory specifications for purity and is safe for patient use [1].

Compendial Compliance & System Suitability

This compound is a key marker in forced degradation studies of goserelin API and finished products. By subjecting goserelin to stress conditions (e.g., heat, light, oxidation, pH extremes) and analyzing for the formation of Impurity A using the reference standard, scientists can confirm whether epimerization at position 4 (L-Ser to D-Ser) is a major degradation pathway . This data is critical for establishing the drug's inherent stability profile, defining appropriate storage conditions, and setting shelf-life specifications in regulatory filings [1]. The compound's inherent stability, inferred from its Azagly10 and D-amino acid content, makes it a reliable analyte in these studies [2].

DMF and CMC Support

For laboratories performing testing according to the USP or EP Goserelin monographs, this compound is required to prepare the official system suitability solution. This solution, containing a mixture of goserelin and its specified impurities including Impurity A, is injected at the start of each analytical run to demonstrate that the chromatographic system meets the required resolution and peak symmetry criteria before any sample data is generated . Failure to use the correct, monograph-specified impurity standard will result in an invalid analytical run and potential compliance observations during regulatory inspections [1].

Application

Selection Property

Validation Focus

ANDA method development

Certified impurity reference standard identity

Specificity, linearity, and impurity quantification accuracy

QC batch release testing

Pharmacopeial impurity designation and purity profile

Peak identification and batch-to-batch quantification consistency

Compendial system suitability

EP/USP monograph-named impurity standard

System suitability criteria verification per monograph requirements

CMC impurity profiling

Characterized impurity reference material

Impurity profile documentation and process-related impurity control

• [1] Veeprho. Goserelin EP Impurity A (Free Base) | CAS 1926163-39-4. 2025. View Source
• [2] Ho, T. L., Nestor, J. J., & Vickery, B. H. (1982). Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B, 37(8), 1019-1025. View Source